CARBOMER 954

Specification

• CAS No.: 134499-37-9
• Molecular Formula: C9H9N3O3
• Molecular Weight: 0

Introduction

Chemical Structure and Physical Properties

Molecular Composition

Carbomer 954 is a cross-linked polyacrylic acid polymer with a high molecular weight. The compound typically contains between 52% and 68% carboxyl groups, contributing to its hydrophilic nature and ability to interact effectively with polar solvents. The polymer's structure features a backbone of acrylic acid units cross-linked with allyl ethers, creating a three-dimensional network capable of expanding significantly in appropriate media.

Physical Characteristics

In its dry state, Carbomer 954 appears as a lightweight, white powder with minimal odor. Upon dispersion in aqueous solutions and subsequent neutralization, it transforms into a clear gel with notable thickening properties. This transformation occurs as the carboxyl groups become ionized, causing the molecular chains to expand due to electrostatic repulsion between the negative charges.

Solubility Profile

The polymer demonstrates solubility in water, ethanol, and glycerin, making it versatile for various formulation requirements. When dispersed in water, Carbomer 954 initially forms an acidic solution (pH approximately 2.5-3.0) that must be neutralized to achieve maximum viscosity and clarity.

Functional Mechanisms

Neutralization Thickening

The primary thickening mechanism of Carbomer 954 involves neutralization with alkaline substances. When neutralized by bases such as sodium hydroxide, potassium hydroxide, or triethanolamine, the carboxyl groups become ionized, resulting in mutual repulsion between negative charges. This repulsion causes the molecular chain to stretch significantly, expanding its volume approximately 1000-fold and thereby increasing solution viscosity.

Hydrogen Bond Thickening

A secondary mechanism involves hydrogen bonding. As a carboxyl donor, Carbomer 954 can form hydrogen bonds with hydroxyl groups present in formulation components such as nonionic surfactants and polyols. This interaction further contributes to the thickening effect and requires time to develop fully, influencing the rheological properties of the final product.

Stabilization Mechanism

Carbomer 954 functions effectively as an emulsion stabilizer by creating a three-dimensional network in the continuous phase that physically impedes the coalescence of dispersed droplets. Additionally, the polymer adsorbs at interfaces, providing steric hindrance and electrostatic repulsion that maintains emulsion stability over extended periods.

Applications in Pharmaceutical Formulations

Controlled Release Systems

Carbomers, including Carbomer 954, demonstrate significant utility in controlled release formulations. Research indicates that these polymers can effectively modulate drug release profiles when incorporated into matrix tablets. The polymer creates a viscous gel layer upon hydration, controlling diffusion rates of active pharmaceutical ingredients.

Topical Formulations

In topical pharmaceutical preparations, Carbomer 954 serves as an excellent base for semi-solid formulations due to its:

• Ability to create stable gel networks

• Excellent spreading characteristics

• Compatible rheology for dermal application

• Potential to enhance bioavailability of active ingredients

Comparative Performance in Formulations

Table 1: Comparison of Carbomer 954 with Other Carbomer Types in Pharmaceutical Applications

Property	Carbomer 954	Carbomer 934	Carbomer 940
Rheological Profile	Medium length	Short	Extremely short
Viscosity Potential	High	Medium to high	High
Transparency	High	Medium	High
Ionic Resistance	Moderate	Low	Low
Shear Resistance	Moderate	High	Low
Primary Applications	Emulsions, suspensions, clear gels	Ointments, creams	Emulsions, creams

Cosmetic and Personal Care Applications

Thickening and Texturizing Functions

In cosmetic formulations, Carbomer 954 serves as an effective rheology modifier, providing consistent viscosity and textural attributes. The polymer can absorb and retain water, swelling up to 1000 times its original size, which contributes to the smooth, silky texture of many personal care products.

Product Categories

Carbomer 954 finds application in numerous cosmetic products including:

• Hair styling gels and mousses

• Facial cleansers and moisturizers

• Sunscreen formulations

• Body lotions and creams

• Face masks and specialized treatments

Concentration Requirements

Typical usage concentrations of Carbomer 954 in cosmetic formulations range from 0.2% to 1.5% depending on the desired viscosity and function within the product. Lower concentrations are typically used for lotions and sprays, while higher concentrations create firm gels.

Formulation Techniques and Considerations

Processing Methods

Effective incorporation of Carbomer 954 into formulations requires specific processing considerations:

• The polymer should be dispersed slowly into the aqueous phase under moderate agitation

• High shear should be avoided after neutralization to prevent viscosity reduction

• Complete hydration typically requires 30-60 minutes before neutralization

Neutralization Parameters

Neutralization significantly influences the performance of Carbomer 954 formulations. Optimal gel structure typically develops at pH 6.5-7.5, with maximum clarity and viscosity achieved around pH 7.0. Common neutralizing agents include:

• Triethanolamine (for cosmetic applications)

• Sodium hydroxide (for industrial applications)

• Potassium hydroxide

• Amino acids (for specialized formulations)

Compatibility Considerations

Table 2: Compatibility of Carbomer 954 with Common Formulation Components

Ingredient Category	Compatibility	Notes
Anionic Surfactants	Good	May require higher carbomer concentrations
Cationic Surfactants	Poor	Precipitates due to charge interactions
Nonionic Surfactants	Excellent	Enhances gel structure through hydrogen bonding
Electrolytes	Limited	High salt concentrations reduce viscosity
Alcohols	Good up to 50%	Higher concentrations may precipitate the polymer
Preservatives	Generally good	Parabens and phenolics are commonly used

Research Findings and Advanced Applications

Drug Delivery Systems

Research examining Carbomer 954 in pharmaceutical applications has yielded valuable insights regarding its performance in controlled release formulations. Studies have shown that the polymer can effectively modulate drug release kinetics through the formation of hydrogel matrices.

Release Kinetics Analysis

Table 3: Kinetic Release Data for Carbomer-Based Matrix Formulations

Formulation Type	Zero Order (r²)	First Order (r²)	Higuchi (r²)	Korsmeyer-Peppas (r²)	Release Mechanism
Drug:Polymer (10:4)	0.934	0.945	0.967	0.977	Non-Fickian diffusion
Drug:Polymer (10:5)	0.966	0.957	0.946	0.984	Non-Fickian diffusion
Drug:Polymer (10:6)	0.922	0.942	0.964	0.983	Non-Fickian diffusion

Note: Data derived from studies using tramadol HCl with carbomer polymers

Dissolution Rate Modulation

Research findings indicate that increasing the concentration of Carbomer in formulations correlates with decreased dissolution rates of active ingredients. For instance, studies with tramadol HCl showed that increasing the Drug:Polymer ratio from 10:3 to 10:7 reduced drug release from 99% to 83%. This demonstrates the polymer's utility in creating sustained-release formulations with predictable release profiles.

Comparative Evaluation with Other Rheology Modifiers

Performance Metrics

When compared to other rheology modifiers, Carbomer 954 demonstrates distinct advantages in several parameters:

• Temperature stability superior to natural gums

• Clarity advantages over cellulose derivatives

• Efficient thickening at lower concentrations than most natural polymers

• Excellent suspension properties compared to other synthetic thickeners

Synergistic Combinations

Research has shown beneficial effects when combining Carbomer 954 with other excipients. Studies examining co-excipients including carboxymethylcellulose (CMC), hydroxypropyl methylcellulose (HPMC), and starch have demonstrated the ability to fine-tune release profiles in pharmaceutical formulations.

Formulation Optimization

Optimization of Carbomer 954 formulations often involves balancing several factors:

• Concentration of polymer

• Neutralization method and extent

• Order of ingredient addition

• Processing temperature and shear conditions

• Presence of electrolytes and their concentration